![molecular formula C21H19ClN2O2S B2933943 3-(3-Chlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione CAS No. 1223995-09-2](/img/structure/B2933943.png)
3-(3-Chlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
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Description
3-(3-Chlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is a useful research compound. Its molecular formula is C21H19ClN2O2S and its molecular weight is 398.91. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
- Synthesis of Antimicrobial Agents: A study outlined the synthesis of formazans from a Mannich base derived from a similar compound as antimicrobial agents. The compounds showed moderate activity against bacterial and fungal strains, suggesting potential antimicrobial applications for related compounds (Sah et al., 2014).
Chemical Synthesis and Reactivity
- Novel Heterocyclic Compound Synthesis: Research on the synthesis of novel heterocyclic compounds derived from related starting materials demonstrated their potential in creating bioactive molecules with possible pharmaceutical applications (Bekircan et al., 2015).
Environmental Science
- Environmental Presence and Toxicity: Studies on UV filters like benzophenone-3, a compound structurally related to the one of interest, highlight concerns over environmental presence and potential endocrine-disrupting effects, suggesting research applications in environmental monitoring and safety evaluation (Zhang et al., 2011).
Pharmacological Activity
- Cancer Treatment Potential: A study on a naphthyridine derivative showed it induces necroptosis and apoptosis in human melanoma cells, hinting at the potential cancer treatment applications of related compounds (Kong et al., 2018).
Analytical Chemistry
- Detection in Biological Samples: The development of methods for detecting benzophenone-3 and its metabolites in human serum suggests applications in analytical chemistry for monitoring exposure to similar compounds (Tarazona et al., 2013).
Properties
IUPAC Name |
[2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O2S/c1-26-17-9-7-14(8-10-17)19(25)24-20(27)18(15-5-4-6-16(22)13-15)23-21(24)11-2-3-12-21/h4-10,13H,2-3,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOMSJVPJMZOKQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCC3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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